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Compound of Interest

Compound Name: 2,2-Dihydroxyacetic acid

Cat. No.: B118204 Get Quote

A Comparative Guide to the Synthetic Routes of
2,2-Dihydroxyacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the primary synthetic routes to 2,2-
dihydroxyacetic acid, an important intermediate in the pharmaceutical and fine chemical

industries. The following sections detail the performance of each method, supported by

experimental data, and provide detailed protocols for their execution.

Data Presentation: A Side-by-Side Comparison
The following table summarizes the key quantitative data for the three main synthetic routes to

2,2-dihydroxyacetic acid, allowing for a direct comparison of their efficacy and reaction

conditions.
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Parameter
Nitric Acid
Oxidation of
Glyoxal

Ozonolysis of
Maleic
Acid/Anhydride

Electrochemical
Reduction of
Oxalic Acid

Starting Materials Glyoxal, Nitric Acid
Maleic Acid or Maleic

Anhydride, Ozone
Oxalic Acid

Typical Yield 82.1% - 89.2%[1][2]
>95% (up to 99.5%

reported)[3][4]
80.04% (± 2.34%)[5]

Selectivity 84.7% - 95.9%[1][2]

High, but can form

byproducts like formic

acid[6]

99.42% (± 4.87%)[5]

Reaction Temperature 40°C - 68°C[1][2]
-5°C to ambient

temperature[3]
10°C - 18°C[7]

Reaction Time 1 - 4 hours[1]
Varies with ozone flow

rate

~150 minutes for

optimal yield[5]

Key Advantages

High throughput,

established industrial

process.

High theoretical yield,

uses readily available

starting materials.

High selectivity,

avoids harsh chemical

oxidants.

Key Disadvantages

Use of corrosive and

polluting nitric acid,

formation of NOx

gases.[3]

Use of hazardous

ozone, potential for

explosive peroxide

intermediates.

Requires specialized

electrochemical

equipment, byproduct

formation at higher

temperatures.[7][8]

Synthetic Pathway Diagrams
The following diagrams illustrate the chemical transformations for each synthetic route.
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Caption: Nitric Acid Oxidation of Glyoxal.
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Caption: Ozonolysis of Maleic Acid/Anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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